N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C27H26N2O3S/c1-18-7-8-19(2)20(13-18)15-29-16-26(22-5-3-4-6-23(22)29)33-17-27(30)28-21-9-10-24-25(14-21)32-12-11-31-24/h3-10,13-14,16H,11-12,15,17H2,1-2H3,(H,28,30)
• InChI Key: LGQWGDJUPRKZCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C27H26N2O3S
• Molecular Weight: 458.6 g/mol
• CAS No.: 681279-68-5

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H26N2O3S and its molecular weight is 458.58. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential

Research has demonstrated the enzyme inhibitory potential of sulfonamides having benzodioxane and acetamide moieties, showing substantial inhibitory activity against yeast α-glucosidase and weak activity against acetylcholinesterase. The in silico molecular docking results were consistent with in vitro enzyme inhibition data, indicating a promising avenue for therapeutic applications (Abbasi et al., 2019).

Antibacterial Potential

Another study focused on the antibacterial potential of N-substituted sulfonamides bearing the benzodioxane moiety. These compounds exhibited potent therapeutic potential against various Gram-negative and Gram-positive strains, highlighting their importance in addressing bacterial resistance (Abbasi et al., 2016).

Antitumor Activity Evaluation

New N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic ring systems were synthesized and screened for their potential antitumor activity. Among them, certain compounds showed considerable anticancer activity against some cancer cell lines, presenting a new class of compounds for cancer therapy development (Yurttaş et al., 2015).

Anticonvulsant Evaluation

Indoline derivatives of functionalized aryloxadiazole amine and benzothiazole acetamide were designed, synthesized, and evaluated for anticonvulsant activities. One particular compound showed significant anticonvulsant activity against both maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) screens, suggesting its potential as an effective anticonvulsant compound (Nath et al., 2021).

Anti-inflammatory Activity

Synthesis of novel compounds with a focus on anti-inflammatory activity has also been reported, demonstrating the therapeutic potential of such derivatives in treating inflammation-related disorders (Sunder & Maleraju, 2013).